2-Chloro-N-[2-[3-[(2-methylpropan-2-yl)oxy]cyclobutyl]ethyl]propanamide

• IUPAC Name: 2-chloro-N-[2-[3-[(2-methylpropan-2-yl)oxy]cyclobutyl]ethyl]propanamide
• InChI: InChI=1S/C13H24ClNO2/c1-9(14)12(16)15-6-5-10-7-11(8-10)17-13(2,3)4/h9-11H,5-8H2,1-4H3,(H,15,16)
• InChI Key: OOQYEOPEGITLGO-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCC1CC(C1)OC(C)(C)C)Cl
• Molecular Formula: C13H24ClNO2
• Molecular Weight: 261.79 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a cyclobutyl group, which is a ring of four carbon atoms, and an isopropyl group (2-methylpropan-2-yl), which is a three-carbon branch. The molecule also has an amide group (-CONH2), which is a common feature in many biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the cyclobutyl ring and the isopropyl group. These groups could cause the molecule to adopt a specific three-dimensional shape.

Chemical Reactions Analysis

Again, without specific information, it’s difficult to predict the exact reactions this compound would undergo. The amide group could potentially be hydrolyzed under acidic or basic conditions to yield a carboxylic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular size, and the presence of functional groups would all influence properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the biological context in which this compound is used. Amides play a crucial role in the biochemistry of many organisms, so this compound could potentially interact with biological systems in a variety of ways.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas like drug discovery, materials science, and chemical biology. Future research could explore the synthesis, properties, and potential uses of this compound.